Cas no 2248372-39-4 (Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-)

• Product Name: Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-
• CAS No: 2248372-39-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5164869
• PubChem ID: 91402892
• Update Time: 2025-07-17

Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-
• EN300-6494508
• SCHEMBL19547113
• E88376
• 2248372-39-4
• 3-(tert-butoxycarbonylamino)-1-methyl-cyclobutanecarboxylic acid
• 3-(Boc-amino)-1-methylcyclobutanecarboxylic Acid
• PS-18927
• 3-(Boc-amino)-1-methyl-cyclobutanecarboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid
• (1s,3r)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid
• SY323358
• AT26985
• 1-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• EN300-22929372
• trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid
• 2231665-99-7
• TRANS-3-([(TERT-BUTOXY)CARBONYL]AMINO)-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• trans-3-((tert-Butoxycarbonyl)amino)-1-methylcyclobutane-1-carboxylic acid
• 2231666-55-8
• cis-3-((tert-Butoxycarbonyl)amino)-1-methylcyclobutane-1-carboxylic acid
• 3-((TERT-BUTOXYCARBONYL)AMINO)-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• MFCD31718841
• cis-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-7-5-11(4,6-7)8(13)14/h7H,5-6H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key： YBRNATIEYPVMDD-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CC(NC(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-

Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- (CAS No. 2248372-39-4): A Comprehensive Overview

Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- (CAS No. 2248372-39-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a cyclobutane ring with a carboxylic acid group, an amino group protected by a tert-butyloxycarbonyl (Boc) moiety, and a methyl substituent. The combination of these functional groups makes it a versatile building block for the synthesis of more complex molecules.

The tert-butyloxycarbonyl (Boc) protecting group is particularly noteworthy as it provides stability to the amino group during synthetic transformations. This protection strategy is widely used in peptide synthesis and the preparation of amino acid derivatives. The cyclobutane ring adds rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. The methyl substituent on the cyclobutane ring further modulates the compound's physical and chemical properties, making it suitable for various applications in drug discovery and materials science.

Recent research has highlighted the potential of Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The cyclobutane ring has been found to enhance the bioavailability and metabolic stability of these compounds, making them attractive candidates for further investigation.

In the context of medicinal chemistry, Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- can serve as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of peptides while offering improved pharmacological properties such as increased stability and reduced immunogenicity. Small molecule inhibitors are crucial for modulating specific biological pathways and have wide-ranging applications in treating various diseases.

The synthesis of Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- typically involves several steps, including the formation of the cyclobutane ring, introduction of the carboxylic acid group, protection of the amino group with Boc, and substitution with a methyl group. Advanced synthetic methods such as transition metal-catalyzed reactions and organocatalysis have been employed to optimize these processes, leading to higher yields and purities.

One notable application of Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- is in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases. By designing molecules that can disrupt specific PPIs, researchers aim to develop novel therapeutic strategies. The rigid structure provided by the cyclobutane ring can help these molecules achieve high binding affinity and selectivity.

Moreover, Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- has shown promise in materials science applications. Its unique combination of functional groups makes it suitable for use in polymer synthesis and self-assembling systems. These materials can be tailored for various purposes, including drug delivery systems and advanced coatings.

In conclusion, Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl- (CAS No. 2248372-39-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive building block for the synthesis of more complex molecules with diverse applications. Ongoing research continues to explore its full potential in developing novel therapeutic agents and advanced materials.